Cas no 330672-03-2 (2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide)

• Product Name: 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide
• CAS No: 330672-03-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6434424
• PubChem ID: 9563646
• Update Time: 2025-05-22

2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide
• 2-phenoxy-N'-{(E)-[4-(propan-2-yl)phenyl]methylidene}acetohydrazide
• Z57101677
• AKOS001220390
• 2-phenoxy-N'-[(1E)-[4-(propan-2-yl)phenyl]methylidene]acetohydrazide
• (E)-N'-(4-isopropylbenzylidene)-2-phenoxyacetohydrazide
• F0890-0506
• 330672-03-2
• SR-01000076725
• SR-01000076725-1
• N'-(4-isopropylbenzylidene)-2-phenoxyacetohydrazide
• 2-phenoxy-N'-[(E)-[4-(propan-2-yl)phenyl]methylidene]acetohydrazide

• Inchi： 1S/C18H20N2O2/c1-14(2)16-10-8-15(9-11-16)12-19-20-18(21)13-22-17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,20,21)/b19-12+
• InChI Key： LGXTUKCSVHFJSJ-XDHOZWIPSA-N
• SMILES： O(CC(N/N=C/C1C=CC(=CC=1)C(C)C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide

Compound CAS No 330672-03-2: 2-Phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide

The compound with CAS No 330672-03-2, known as 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydrazides, which are widely studied for their versatile reactivity and biological activity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structure of 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide is characterized by a hydrazone functional group, which is known for its ability to form stable complexes with metal ions. This property has been leveraged in the development of novel coordination compounds with potential applications in catalysis and drug delivery systems. The phenyl group attached to the hydrazide moiety further enhances the compound's stability and solubility, making it suitable for use in aqueous environments.

Recent studies have focused on the biological activity of 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide, particularly its anti-inflammatory and antioxidant properties. Researchers have reported that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory diseases. Furthermore, its ability to scavenge free radicals has been demonstrated in vitro, suggesting its potential as a natural antioxidant in food and cosmetic products.

In terms of synthesis, 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide is typically prepared via a condensation reaction between an aldehyde or ketone derivative and hydrazine derivatives. The reaction conditions, including temperature, pH, and solvent choice, play a crucial role in determining the yield and purity of the final product. Recent optimizations have involved the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.

The application of CAS No 330672-03-2 extends beyond pharmacology into materials science, where it serves as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs). These materials are highly porous and exhibit exceptional catalytic activity, making them ideal for gas storage and separation applications. Additionally, the compound's ability to form stable complexes with transition metals has led to its use in designing novel catalysts for organic transformations.

From an environmental standpoint, 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide has been evaluated for its biodegradability and eco-toxicity. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic makes it a sustainable choice for industries seeking eco-friendly alternatives to traditional chemicals.

In conclusion, CAS No 330672-03-2 or 2-phenoxy-N'-(1E)-4-(propan-2-yl)phenylmethylideneacetohydrazide is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemical research. Continued exploration into its biological and material properties will undoubtedly unlock new avenues for its utilization in both therapeutic and industrial contexts.